[4-(2-Ethoxyethoxy)-2,6-dimethylphenyl]boronic acid

• Molecular Formula: C12H19BO4
• Molecular Weight: 238.09 g/mol
• IUPAC Name: [4-(2-ethoxyethoxy)-2,6-dimethylphenyl]boronic acid
• InChI: InChI=1S/C12H19BO4/c1-4-16-5-6-17-11-7-9(2)12(13(14)15)10(3)8-11/h7-8,14-15H,4-6H2,1-3H3
• InChI Key: QSYGDSFZCDGHCY-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1C)OCCOCC)C)(O)O

Description

[4-(2-Ethoxyethoxy)-2,6-dimethylphenyl]boronic acid is a useful research compound. Its molecular formula is C12H19BO4 and its molecular weight is 238.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-(2-ethoxyethoxy)-1,3-dimethylbenzene (10.0 g, 36.6 mmol) in tetrahydrofuran (100 mL) was added n-butyllithium hexane solution (1.6 M, 25.1 mL, 40.2 mmol) at −78° C. with stirring. The reaction mixture was stirred at the same temperature for 30 min. and triisopropyl borate (10.5 mL, 45.5 mmol) was added. The reaction mixture was warmed to room temperature and stirred for 3 hrs. 5 N Hydrochloric acid (20 mL) was added to the reaction mixture and the mixture was partitioned between ethyl acetate and water. The organic layer was dried over magnesium sulfate and concentrated under reduced pressure. The residue was washed with hexane/diethyl ether and dried to give the title compound (5.9 g, yield 68%) as pale-yellow crystals.